![molecular formula C5H7N3O B2373255 2,5-Dimethyl-2H-[1,2,4]triazole-3-carbaldehyde CAS No. 877131-01-6](/img/structure/B2373255.png)
2,5-Dimethyl-2H-[1,2,4]triazole-3-carbaldehyde
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Overview
Description
“2,5-Dimethyl-2H-[1,2,4]triazole-3-carbaldehyde” is a type of organic compound that belongs to the class of triazoles . Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms . They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Synthesis Analysis
The synthesis of triazole derivatives often involves a Cu (I) catalyzed [3+2] dipolar cycloaddition . Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes .Molecular Structure Analysis
Triazoles have two types of five-membered structures: 1,2,3-triazole and 1,2,4-triazole . Due to their structural characteristics, both types of triazoles are able to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures .Chemical Reactions Analysis
Triazoles and their derivatives have been introduced as an antimicrobial agent and various medicines . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .Physical And Chemical Properties Analysis
Triazoles are nitrogenous heterocyclic moieties and have a molecular formula of C2H3N3 . They are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds .Scientific Research Applications
Structural and Chemical Properties
- A study by Browne (1971) on N-unsubstituted 1,2,4-triazole-3-carbaldehydes, closely related to 2,5-Dimethyl-2H-[1,2,4]triazole-3-carbaldehyde, reported their preparation and structural properties. These compounds dimerize in the solid state to form carbonyl-free hemiaminals and exist predominantly in the carbonyl form with non-aromatic 5-substituents (Browne, 1971).
Synthesis and Reactions
- L'abbé et al. (1990) investigated molecular rearrangements of 1,2,3-triazoles, providing insights into the synthesis of variously substituted triazole-carbaldehydes, relevant to understanding the chemistry of this compound (L'abbé et al., 1990).
- Journet et al. (2001) described a synthesis method for 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives, which may be applicable to the synthesis of this compound (Journet et al., 2001).
Biological and Chemical Applications
- Yüksek et al. (2011) explored the antioxidant activities of new 4,5-Dihydro-1H,2,4-triazol-5-ones, which can inform the potential biological applications of this compound (Yüksek et al., 2011).
- Chu et al. (2019) developed a new fluorescence probe using a triazole-carbaldehyde structure for homocysteine detection in biological systems, demonstrating a potential application area for this compound (Chu et al., 2019).
Mechanism of Action
Target of Action
Triazole derivatives, in general, have been found to interact with a variety of enzymes and receptors .
Mode of Action
Triazole compounds are known to operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors .
Biochemical Pathways
Triazole derivatives have been associated with a wide range of biological activities, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .
Pharmacokinetics
Triazole derivatives are known to have a broad range of therapeutic applications, and their pharmacokinetic properties are subject to careful revision to obtain higher efficacy with minimum side effects .
Result of Action
Triazole derivatives are known to exhibit a broad spectrum of biological activities, which suggests that they may have diverse molecular and cellular effects .
Action Environment
It is known that the biological activity of triazole derivatives can be influenced by various factors, including the presence of electrophiles and nucleophiles, which can interact with the triazole core structure .
Safety and Hazards
Future Directions
The future of triazoles lies in the development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates . Their significant biological properties make them important in organocatalysis, agrochemicals, and materials science .
Properties
IUPAC Name |
2,5-dimethyl-1,2,4-triazole-3-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-4-6-5(3-9)8(2)7-4/h3H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNZADCPKGMZVJA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=N1)C=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
877131-01-6 |
Source
|
Record name | 1,3-dimethyl-1H-1,2,4-triazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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